(2-(Methylthio)pyrimidin-4-yl)methanol
Cat. No. B2919200
Key on ui cas rn:
102921-92-6
M. Wt: 156.2
InChI Key: NTKSOHDODBYGFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:15][N:16]([CH3:17])[CH:18]=[O:19].[CH3:1][S:2][c:3]1[n:4][cH:5][cH:6][c:7]([CH2:9][OH:10])[n:8]1.[Cl:20][CH2:21][Cl:22].[S:11]([Cl:12])([Cl:13])=[O:14]>>[CH3:1][S:2][c:3]1[n:4][cH:5][cH:6][c:7]([CH2:9][Cl:13])[n:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CSc1nccc(CO)n1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CSc1nccc(CCl)n1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
